Inflammatory Bowel Disease (IBD)

Description

Inflammatory Bowel Disease (IBD) is a group of chronic inflammatory conditions primarily affecting the gastrointestinal tract. The two main forms are Crohn's disease and ulcerative colitis. IBD is characterized by persistent inflammation, leading to symptoms such as abdominal pain, diarrhea, rectal bleeding, weight loss, and fatigue. Its etiology is multifactorial, involving genetic predisposition, immune system dysregulation, and environmental factors. Diagnosis typically involves endoscopy, imaging, and biopsy. Management aims to induce and maintain remission, alleviate symptoms, and prevent complications.